Cas no 930794-10-8 (1-(3-Bromo-4-methylphenyl)propan-2-one)

• Product Name: 1-(3-Bromo-4-methylphenyl)propan-2-one
• CAS No: 930794-10-8
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 4978841
• PubChem ID: 16111538
• Update Time: 2025-05-23

1-(3-Bromo-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-methylphenyl)acetone
• 1-(3-bromo-4-methylphenyl)propan-2-one
• 1-(3-Bromo-4-methylphenyl)propan-2-one

• Inchi： 1S/C10H11BrO/c1-7-3-4-9(5-8(2)12)6-10(7)11/h3-4,6H,5H2,1-2H3
• InChI Key： ZQRXFXATQQPGIE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-4-methylphenyl)propan-2-one

Recent Advances in the Study of 1-(3-Bromo-4-methylphenyl)propan-2-one (CAS: 930794-10-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-Bromo-4-methylphenyl)propan-2-one (CAS: 930794-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This ketone derivative, characterized by a bromo-methylphenyl moiety, has been investigated for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, aiming to explore its therapeutic potential in various disease models.

One of the key areas of research involving 1-(3-Bromo-4-methylphenyl)propan-2-one is its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel kinase inhibitors, which are pivotal in cancer therapy. The bromo-methylphenyl group was found to enhance binding affinity to specific kinase targets, thereby improving inhibitory activity. This finding underscores the compound's versatility in medicinal chemistry.

In addition to its synthetic applications, 1-(3-Bromo-4-methylphenyl)propan-2-one has been evaluated for its direct biological effects. A recent in vitro study highlighted its anti-inflammatory properties, showing significant inhibition of pro-inflammatory cytokines in macrophage cell lines. The mechanism of action appears to involve modulation of the NF-κB signaling pathway, suggesting potential applications in treating inflammatory diseases. Further in vivo studies are warranted to validate these findings and assess the compound's safety profile.

Another notable advancement is the exploration of 1-(3-Bromo-4-methylphenyl)propan-2-one in neurodegenerative disease research. Preliminary data from a 2024 study indicated that the compound could mitigate oxidative stress in neuronal cells, a hallmark of conditions like Alzheimer's disease. The bromo-methylphenyl moiety was hypothesized to contribute to its antioxidant activity, although detailed structure-activity relationship studies are needed to confirm this hypothesis. These findings open new avenues for developing neuroprotective agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-(3-Bromo-4-methylphenyl)propan-2-one. Recent pharmacokinetic studies revealed limited oral bioavailability, prompting researchers to investigate prodrug strategies or formulation enhancements. Collaborative efforts between chemists and pharmacologists are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-(3-Bromo-4-methylphenyl)propan-2-one (CAS: 930794-10-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibitor synthesis to anti-inflammatory and neuroprotective effects, highlight its multifaceted potential. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic scope through targeted structural modifications. The ongoing studies underscore the importance of this compound in advancing drug discovery and development.